5-((4-Bromophenyl)amino)-3-(2-(2,5-dioxopyrrolidin-1-yl)ethyl)thiazolidine-2,4-dione

• IUPAC Name: 5-(4-bromoanilino)-3-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H14BrN3O4S/c16-9-1-3-10(4-2-9)17-13-14(22)19(15(23)24-13)8-7-18-11(20)5-6-12(18)21/h1-4,13,17H,5-8H2
• InChI Key: BTTQBPHFRIIDDH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCN2C(=O)C(SC2=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C15H14BrN3O4S
• Molecular Weight: 412.3 g/mol

Description

5-((4-Bromophenyl)amino)-3-(2-(2,5-dioxopyrrolidin-1-yl)ethyl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C15H14BrN3O4S and its molecular weight is 412.26. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Bromophenyl)amino)-3-(2-(2,5-dioxopyrrolidin-1-yl)ethyl)thiazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Bromophenyl)amino)-3-(2-(2,5-dioxopyrrolidin-1-yl)ethyl)thiazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

A series of substituted pyridines and purines containing 2,4-thiazolidinedione, structurally related to the mentioned compound, were synthesized and evaluated for their biological activities. These compounds were tested for their effect on triglyceride accumulation and their hypoglycemic and hypolipidemic activity, showing promising results for further pharmacological studies (Kim et al., 2004).

Antimicrobial Activity

Another study focused on the synthesis of novel series of substituted 5-(aminomethylene)thiazolidine-2,4-diones, which were evaluated for their antibacterial and antifungal activities. Compounds with pyridine or piperazine moieties exhibited good to excellent antibacterial activity, while those with piperazine moieties also showed good antifungal activity (Mohanty et al., 2015).

ERK1/2 Inhibition for Cancer Therapy

Research into 3-(2-amino-ethyl)-5-(4-ethoxy-benzylidene)-thiazolidine-2,4-dione analogs, closely related in structure, aimed at developing ERK1/2 substrate-specific inhibitors for potential use in cancer therapy. The study identified modifications that significantly improved the compounds' ability to inhibit cell proliferation and induce apoptosis in human leukemia cells (Li et al., 2009).

Synthesis of Thiazolidinediones with Antidiabetic Properties

Thiazolidine-2,4-diones (TZDs) have been studied for their antihyperglycemic, antimicrobial, anti-inflammatory, and anticonvulsant activities. Synthesis of new pyrazolyl-2, 4-thiazolidinediones demonstrated their potential as antibacterial and antifungal agents, highlighting the versatility of thiazolidinedione derivatives in drug discovery (Aneja et al., 2011).